Cas no 53034-15-4 (2-Bromobenzo[c]phenanthrene)

• Product Name: 2-Bromobenzo[c]phenanthrene
• CAS No: 53034-15-4
• MF: C₁₈H₁₁Br
• MW: 307.183943986893
• CID: 4730684
• Update Time: 2025-06-05

2-Bromobenzo[c]phenanthrene Chemical and Physical Properties

Names and Identifiers

• 2-bromobenzo[c]phenanthrene
• 2-Bromobenzo(c)phenanthrene
• 2-Bromobenzo[c]phenanthrene

• Inchi： 1S/C18H11Br/c19-15-10-9-13-6-8-14-7-5-12-3-1-2-4-16(12)18(14)17(13)11-15/h1-11H
• InChI Key： QGFYLLMPQWHQLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=C3C=CC4C=CC=CC=4C3=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Topological Polar Surface Area: 0

Additional information on 2-Bromobenzo[c]phenanthrene

2-Bromobenzo[c]phenanthrene: A Comprehensive Overview

2-Bromobenzo[c]phenanthrene (CAS No. 53034-15-4) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in the fields of organic chemistry, materials science, and environmental studies. This compound is characterized by its complex structure, which consists of fused benzene rings with a bromine substituent at the 2-position of the benzo[c]phenanthrene framework. The presence of the bromine atom introduces unique electronic and chemical properties, making it a subject of interest for researchers exploring its potential applications and environmental implications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Bromobenzo[c]phenanthrene. Researchers have employed various strategies, including Friedel-Crafts alkylation and bromination reactions, to construct this compound. The choice of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in achieving high yields and ensuring the stability of the final product. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of a catalytic bromination approach to synthesize 2-Bromobenzo[c]phenanthrene with exceptional purity.

The structural complexity of 2-Bromobenzo[c]phenanthrene contributes to its intriguing optical and electronic properties. This compound exhibits strong absorption in the ultraviolet-visible spectrum, making it a potential candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have explored its use as an electron-transport material in OLEDs, where its ability to facilitate charge transfer has been exploited to enhance device efficiency.

Environmental scientists have also taken interest in 2-Bromobenzo[c]phenanthrene due to its persistence in the environment and potential toxicity. Research conducted by environmental chemists has revealed that this compound can undergo photochemical transformations under sunlight, leading to the formation of reactive intermediates that may pose risks to aquatic ecosystems. Understanding these transformation pathways is critical for assessing the environmental fate of 2-Bromobenzo[c]phenanthrene and developing strategies to mitigate its impact.

In the realm of materials science, 2-Bromobenzo[c]phenanthrene has been investigated as a building block for constructing advanced materials with tailored properties. For example, researchers have utilized this compound as a precursor for synthesizing graphene-like materials through controlled dehalogenation reactions. The resulting materials exhibit exceptional mechanical strength and electrical conductivity, opening new avenues for their application in nanotechnology.

The unique reactivity of 2-Bromobenzo[c]phenanthrene has also made it a valuable substrate for exploring fundamental chemical reactions. Recent studies have focused on its participation in radical-mediated reactions, where it serves as both a radical initiator and a reactive partner. These investigations have provided insights into the mechanisms underlying radical chemistry and have paved the way for innovative applications in areas such as polymerization and cross-coupling reactions.

In conclusion, 2-Bromobenzo[c]phenanthrene (CAS No. 53034-15-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its synthesis, properties, and environmental behavior continue to be subjects of intense research activity. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex organic systems and their practical applications.